Cas no 79640-85-0 (4H-Dibenzo[de,g]quinoline-2,10,11-triol,5,6,6a,7-tetrahydro-6-propyl-, hydrobromide (1:1), (6aR)-)

• Product Name: 4H-Dibenzo[de,g]quinoline-2,10,11-triol,5,6,6a,7-tetrahydro-6-propyl-, hydrobromide (1:1), (6aR)-
• CAS No: 79640-85-0
• MF: C₁₉H₂₂BrNO₃
• MW: 392.286884784698
• CID: 555738
• PubChem ID: 10069059
• Update Time: 2025-04-19

4H-Dibenzo[de,g]quinoline-2,10,11-triol,5,6,6a,7-tetrahydro-6-propyl-, hydrobromide (1:1), (6aR)- Chemical and Physical Properties

Names and Identifiers

• 4H-Dibenzo[de,g]quinoline-2,10,11-triol,5,6,6a,7-tetrahydro-6-propyl-, hydrobromide (1:1), (6aR)-
• 6-propyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-2,10,11-triol
• R(-)-2,10,11-TRIHYDROXY-N-PROPYL-NORAPORPHINE HYDROBROMIDE HYDRATE
• (R)-(-)-2,10,11-trihydroxy-N-n-propylnoraporphine hydrobromide
• (R)-(-)-2,10,11-trihydroxy-N-propylnoraporphine hydrobromide
• (R)-2-hydroxy-N-n-propyl-norapomorphine hydrobromide
• 2-hydroxy-N-propylnorapomorphine hydrobromide
• 2-OH-NPA
• AC1L1JFL
• AG-K-03084
• CTK6E4811
• N-n-propyl-2,10,11-trihydroxynoraporphine
• R(-)-2,10,11-trihydroxy-N-propyl-noraporphine hydrobromide
• SureCN1325958
• R(-)-TNPA HBr
• CCG-221759
• (6aR)-6-propyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-2,10,11-triol;hydrobromide
• Tnpa-HBr
• SR-01000075372-1
• NCGC00261140-01
• SR-01000075372
• 2,10,11-triol hydrobromide
• R(-)-2,10,11-Trihydroxy-N-propylnoraporphine hydrobromide
• SCHEMBL1325232
• Tox21_500455
• R(-)-2-OH-NPA HBr
• R(-)-2,10,11-Thrihydroxy-N-propylnorapomorphine hydrobromide
• UNII-A88V5R3JGJ
• CHEMBL1613539
• R(-)-TNPA HBr; R(-)-2-OH-NPA hydrobromide
• R(-)-2-Hydroxy-N-propylnorapomorphine Hydrobromide Salt
• A88V5R3JGJ
• LP00455
• DTXSID50274451
• 2-OH-Npa HBr
• 79640-85-0
• (6aR)-5,6,6a,7-Tetrahydro-6-propyl-4H-dibenzo(de,g)quinoline-2,10,11-triol hydrobromide (1:1)
• 77630-02-5
• VU0288799-2
• 4H-Dibenzo(de,g)quinoline-2,10,11-triol, 5,6,6a,7-tetrahydro-6-propyl-, hydrobromide (1:1), (6aR)-
• PD015217
• EU-0100455

• Inchi： 1S/C19H21NO3.BrH/c1-2-6-20-7-5-12-8-13(21)10-14-17(12)15(20)9-11-3-4-16(22)19(23)18(11)14;/h3-4,8,10,15,21-23H,2,5-7,9H2,1H3;1H/t15-;/m1./s1
• InChI Key： KIAIFHTWTMKEDI-XFULWGLBSA-N
• SMILES： Br.OC1C=C2C3C(=C(C=CC=3C[C@@H]3C2=C(C=1)CCN3CCC)O)O

Computed Properties

• Exact Mass: 391.07831g/mol
• Monoisotopic Mass: 391.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines